Cas no 898783-42-1 ((4-((4-Methylpiperazin-1-yl)methyl)phenyl)(phenyl)methanone)

• Product Name: (4-((4-Methylpiperazin-1-yl)methyl)phenyl)(phenyl)methanone
• CAS No: 898783-42-1
• MF: C₁₉H₂₂N₂O
• MW: 294.390784740448
• MDL: MFCD03841779
• CID: 1035388
• PubChem ID: 24724554
• Update Time: 2025-10-28

(4-((4-Methylpiperazin-1-yl)methyl)phenyl)(phenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (4-((4-Methylpiperazin-1-yl)methyl)phenyl)(phenyl)methanone
• [4-[(4-methylpiperazin-1-yl)methyl]phenyl]-phenylmethanone
• 4-(4-METHYLPIPERAZINOMETHYL)BENZOPHENONE
• 4-(4-METHYLPIPERAZIN-1-YLMETHYL)BENZOPHENONE
• DTXSID90642953
• J-501305
• MFCD03841779
• AKOS016014309
• 1-[(4-BENZOYLPHENYL)METHYL]-4-METHYLPIPERAZINE
• {4-[(4-Methylpiperazin-1-yl)methyl]phenyl}(phenyl)methanone
• 898783-42-1

• MDL： MFCD03841779
• Inchi： 1S/C19H22N2O/c1-20-11-13-21(14-12-20)15-16-7-9-18(10-8-16)19(22)17-5-3-2-4-6-17/h2-10H,11-15H2,1H3
• InChI Key： YRSRJTSAWRCXIO-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1C=CC(=CC=1)CN1CCN(C)CC1

Computed Properties

• Exact Mass: 294.17300
• Monoisotopic Mass: 294.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55000
• LogP: 2.54080

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on (4-((4-Methylpiperazin-1-yl)methyl)phenyl)(phenyl)methanone

Comprehensive Overview of (4-((4-Methylpiperazin-1-yl)methyl)phenyl)(phenyl)methanone (CAS No. 898783-42-1)

(4-((4-Methylpiperazin-1-yl)methyl)phenyl)(phenyl)methanone, with the CAS registry number 898783-42-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique structural framework combining a phenylmethanone core with a 4-methylpiperazine moiety, making it a subject of interest for drug discovery and material science applications. Its molecular formula and intricate architecture contribute to its potential in modulating biological pathways, particularly in the context of kinase inhibition and receptor targeting.

In recent years, the demand for piperazine derivatives like (4-((4-Methylpiperazin-1-yl)methyl)phenyl)(phenyl)methanone has surged due to their versatility in medicinal chemistry. Researchers are actively exploring its role as a pharmacophore in designing novel therapeutics for conditions such as inflammation, neurological disorders, and metabolic diseases. The compound’s methylpiperazine group enhances its solubility and bioavailability, addressing a common challenge in drug development. This aligns with current trends in AI-driven drug design, where computational models prioritize compounds with optimized pharmacokinetic profiles.

The synthesis of CAS No. 898783-42-1 involves multi-step organic reactions, including amidation and alkylation processes, to achieve high purity and yield. Analytical techniques such as HPLC and NMR spectroscopy are critical for characterizing this compound, ensuring compliance with regulatory standards. Given the growing emphasis on green chemistry, efforts are underway to refine synthetic routes to minimize environmental impact—a topic frequently searched in academic and industrial circles.

Beyond pharmaceuticals, (4-((4-Methylpiperazin-1-yl)methyl)phenyl)(phenyl)methanone is investigated for its potential in material science, particularly in polymer coatings and catalysts. Its aromatic and heterocyclic components contribute to thermal stability, making it a candidate for high-performance materials. This dual applicability resonates with the sustainable innovation trend, where multifunctional compounds are prioritized to reduce waste and resource consumption.

Frequently asked questions about this compound include its storage conditions (typically under inert atmospheres at low temperatures), supplier availability (specialty chemical vendors), and patent status (subject to ongoing research). As the scientific community leans toward open-access data, collaborative platforms are increasingly sharing findings on 898783-42-1 to accelerate discovery. This compound exemplifies the intersection of traditional synthesis and cutting-edge technology, positioning it as a valuable asset in modern chemistry.

In summary, (4-((4-Methylpiperazin-1-yl)methyl)phenyl)(phenyl)methanone (CAS 898783-42-1) represents a convergence of therapeutic potential and industrial utility. Its structural complexity and adaptability align with contemporary research priorities, from precision medicine to eco-friendly materials. As interest in small-molecule modulators grows, this compound is poised to remain a focal point in scientific discourse and innovation.